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Compound Name: 1-Butene

Cat. No.: B085601 Get Quote

Technical Guide to the Safe Handling of 1-
Butene
For Researchers, Scientists, and Drug Development Professionals

This document provides comprehensive health and safety information for the handling and use

of 1-Butene (But-1-ene) in a laboratory and research environment. Adherence to these

guidelines is critical for ensuring the safety of personnel and the integrity of experimental work.

Chemical and Physical Properties
1-Butene is a colorless, flammable gas with a slightly aromatic odor.[1][2][3] It is classified as a

linear alpha-olefin and is typically supplied as a liquefied gas under pressure.[4]

Table 1: Physical and Chemical Properties of 1-Butene
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Property Value

Molecular Formula C₄H₈[1][5]

Molecular Weight 56.11 g/mol [5][6]

Boiling Point -6.3 °C (21 °F)[6]

Melting Point -185.3 °C (-301.5 °F)[6]

Flash Point -80 °C (-112 °F)

Autoignition Temperature 385 °C (725 °F)[4]

Lower Explosive Limit (LEL) 1.6% by volume in air[6]

Upper Explosive Limit (UEL) 10% by volume in air

Vapor Density (Air = 1) 1.93 - 2.00[1][6]

Vapor Pressure 263 kPa (38.11 psi) @ 21°C (70°F)[3][7]

Specific Gravity (Water = 1) 0.6255 @ 19.9°F[6]

Solubility in Water Insoluble[1][6]

Hazard Identification and Classification
1-Butene presents several significant hazards that must be managed through proper handling

procedures and personal protective equipment.

Primary Hazards:

Extreme Flammability: 1-Butene is an extremely flammable gas that can be easily ignited by

heat, sparks, or flames.[4] Its vapor is heavier than air and may travel along the ground to a

distant ignition source, causing a flashback.[8]

Gas Under Pressure: It is a liquefied gas that can explode if heated.[2][4]

Asphyxiant: In high concentrations, it can displace oxygen and cause rapid suffocation.[2][9]
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Health Effects: High concentrations may act as a slight anesthetic, causing drowsiness,

dizziness, headache, and unconsciousness.[2][6][9]

Frostbite Hazard: Direct contact with the liquid or rapidly expanding gas can cause severe

frostbite and cold burns.[2][9][10]

Table 2: Hazard Classifications for 1-Butene

Classification System Rating Description

GHS Classification

Flammable Gas, Category

1AGases under pressure,

Liquefied gasSpecific Target

Organ Toxicity (Single

Exposure), Category 3

(Narcotic effects)

Signal Word: DangerH220:

Extremely flammable

gas.H280: Contains gas under

pressure; may explode if

heated.H336: May cause

drowsiness or dizziness.

NFPA 704 Diamond
Health: 1Flammability:

4Instability: 0

Health (Blue): Can cause

significant irritation.

[6]Flammability (Red): Burns

readily; rapidly or completely

vaporizes at atmospheric

pressure and normal ambient

temperature.[6]Instability

(Yellow): Normally stable, even

under fire conditions.[6]

Toxicological Data
The acute toxicity of 1-Butene is considered to be low.[11] The primary toxic effects are related

to its asphyxiant and narcotic properties at high concentrations.

Table 3: Acute Toxicological Data for 1-Butene
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Test Species Route Value Reference

LC₅₀ Rat Inhalation (gas)
> 10,000 ppm (4

hours)

OECD Test

Guideline 403[4]

[6]

LC₅₀ Rat Inhalation
658 mg/L (4

hours)
[1]

NOAEL (Parental

and F1

Offspring)

Rat Inhalation 8000 ppm
OECD Guideline

422[11]

LC₅₀ (Lethal Concentration, 50%): The concentration of a substance in air that is expected to

cause the death of 50% of a defined animal population. NOAEL (No-Observed-Adverse-Effect

Level): The highest exposure level at which there are no biologically significant increases in the

frequency or severity of adverse effects.

There is no evidence of adverse effects from repeated (chronic) overexposure, and it is not

classified as a carcinogen.[2][11]

Experimental Protocols: Handling and Storage
Strict adherence to the following protocols is mandatory when working with 1-Butene.

General Handling Procedures
Risk Assessment: Conduct a thorough risk assessment for any new experimental procedure

involving 1-Butene.

Ventilation: All work with 1-Butene must be conducted in a well-ventilated area. Laboratory

samples should be handled in a chemical fume hood. Use explosion-proof ventilation

equipment.

Ignition Sources: Eliminate all potential ignition sources, including open flames, sparks, hot

surfaces, and static discharge.[2][8] "NO open flames, NO sparks and NO smoking" policies

must be strictly enforced.[8]
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Equipment: Use only spark-proof tools and explosion-proof electrical equipment.[2] All

equipment, including cylinders and transfer lines, must be properly grounded to prevent

static electricity buildup.

System Integrity: Use piping and equipment designed to withstand the pressures to be

encountered.[2] The system should be a closed system to prevent releases.[8] Before

introducing the gas, purge the system of air.[3] Regularly check the entire system for leaks.

[3]

Cylinder Handling: Cylinders should be firmly secured in an upright position.[10] Do not drag,

roll, or drop cylinders.[11] Use a suitable hand truck for transportation. Never lift a cylinder by

its cap.[11]

Storage Procedures
Location: Store cylinders in a well-ventilated, secure, and fireproof area, away from direct

sunlight and heat.[5][8][10] The storage temperature should not exceed 52°C (125°F).[10]

Segregation: Store 1-Butene cylinders separately from oxidizing agents, strong acids,

halogens, and other incompatible materials.[1][3]

Inventory: Use a first-in, first-out inventory system to prevent long-term storage of full

containers.[11] Store full and empty cylinders separately.[11]

Labeling: Ensure all cylinders are clearly labeled with their contents and associated hazards.

Personal Protective Equipment (PPE)
The following PPE is required as a minimum when handling 1-Butene. Specific experimental

conditions may require additional protection.

Table 4: Recommended Personal Protective Equipment for 1-Butene
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Protection Type Specific PPE Rationale

Eye/Face Protection

Safety glasses with side

shields or tightly fitting safety

goggles.[11] A face shield is

recommended when

connecting or disconnecting

fittings.

To protect against splashes of

liquefied gas which can cause

frostbite.[9]

Hand Protection

Cold-insulating gloves when

handling cylinders or in

situations with potential

contact with the liquid phase.

[8][9] Neoprene or other

chemically resistant gloves for

incidental contact.

To prevent frostbite from

contact with the liquefied gas.

[10]

Body Protection

Flame-retardant and anti-static

laboratory coat or coveralls.

[11] Safety shoes (preferably

with metatarsal protection) for

cylinder handling.[11]

To protect against fire hazards

and physical injury during

cylinder transport.

Respiratory Protection

Not typically required when

working in a well-ventilated

area or fume hood.[1]

However, a self-contained

breathing apparatus (SCBA)

must be used for emergency

response or in situations with

unknown concentrations or

insufficient oxygen.[11]

1-Butene is an asphyxiant at

high concentrations.[9]

Emergency Procedures
First Aid Measures

Inhalation: Immediately move the affected person to fresh air. If breathing is difficult,

administer oxygen. If breathing has stopped, provide artificial respiration.[3] Seek immediate
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medical attention.[1]

Skin Contact (Frostbite): For exposure to liquid 1-Butene, immediately warm the frostbitten

area with lukewarm water, not to exceed 40-41°C (105°F).[11] Do not use hot water.[1] Do

not rub the affected area. If clothing is frozen to the skin, do not remove it.[5] Seek

immediate medical attention.

Eye Contact (Frostbite): Immediately flush eyes with large amounts of lukewarm water for at

least 15 minutes.[5] Hold the eyelids open to ensure thorough rinsing.[11] Seek immediate

medical attention from an ophthalmologist.[11]

Ingestion: Ingestion is an unlikely route of exposure for a gas. However, contact with the

liquid could cause frostbite to the lips and mouth.

Fire Fighting Measures
Leaking Gas Fire:DO NOT EXTINGUISH A LEAKING GAS FIRE UNLESS THE LEAK CAN

BE STOPPED SAFELY. Extinguishing the flame without stopping the gas flow can lead to

the formation of an explosive mixture and re-ignition.

Extinguishing Media: Use dry chemical or CO₂ for small fires. For large fires, use a water

spray or fog to cool containers and surrounding areas.[2]

Procedure: If a leak can be stopped, shut off the gas flow.[11] Evacuate the area. Fight the

fire from a maximum distance or a protected location. Cool containers exposed to fire with

flooding quantities of water until well after the fire is out. If a tank is venting due to rising

sound or discoloration, withdraw immediately.

Accidental Release Measures (Leaks)
Immediate Actions: Evacuate all personnel from the area.[11] Eliminate all ignition sources

immediately.[2]

Control: If it can be done without risk, shut off the source of the leak (e.g., close the cylinder

valve).

Ventilation: Ventilate the area to disperse the gas. Use a fine water spray (fog) to help

reduce vapors, but do not direct water at the source of the leak as this may cause icing.[2]
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Isolation: Isolate the spill or leak area for at least 100 meters (330 feet) in all directions. For a

large spill, consider an initial downwind evacuation of at least 800 meters (1/2 mile).[9]

Re-entry: Do not re-enter the area until the atmosphere has been tested with an appropriate

device and deemed safe.[2][11]
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Caption: Standard operating procedure for handling 1-Butene in a laboratory setting.
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Emergency Response Flowchart for a 1-Butene Leakdot
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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